Cas no 1415825-01-2 ((1R,3S)-Methyl 3-aminocyclohexanecarboxylate hydrochloride)

• Product Name: (1R,3S)-Methyl 3-aminocyclohexanecarboxylate hydrochloride
• CAS No: 1415825-01-2
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• MDL: MFCD28167966
• CID: 2193724
• PubChem ID: 13216968
• Update Time: 2025-05-19

(1R,3S)-Methyl 3-aminocyclohexanecarboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,3s)-methyl 3-aminocyclohexanecarboxylate hydrochloride
• H-1,3-CIS-ACHC-OME HCL
• trans-Methyl-3-aminocyclohexanecarboxylatehydrochloride
• cis-Methyl 3-aminocyclohexanecarboxylate hydrochloride
• 7035AH
• KM5477
• cis-3-aMinocyclohexane carboxylic acid Methyl este
• (1R, 3S)-3-Amino-cyclohexanecarboxylic acid methyl ester hydrochloride
• 87360-22-3
• MFCD13184930
• methyl (1R,3S)-3-aminocyclohexane-1-carboxylate HCl
• METHYL (1R,3S)-3-AMINOCYCLOHEXANE-1-CARBOXYLATE HYDROCHLORIDE
• methyl cis-3-aminocyclohexane-1-carboxylate hydrochloride
• BS-32955
• H-1,3-cis-Achc-OMe hydrochloride
• DB-353231
• (1R,3S)-Methyl3-aminocyclohexanecarboxylatehydrochloride
• (R,S)-cis-3-Amino-cyclohexylcarboxylic acid methyl ester hydrochloride
• MFCD28167966
• 1415825-01-2
• SCHEMBL10705966
• Cyclohexanecarboxylic acid, 3-amino-, methyl ester, hydrochloride, cis-
• D96778
• (1R,3S)-Methyl 3-aminocyclohexanecarboxylate hydrochloride

• MDL： MFCD28167966
• Inchi： 1S/C8H15NO2.ClH/c1-11-8(10)6-3-2-4-7(9)5-6;/h6-7H,2-5,9H2,1H3;1H/t6-,7+;/m1./s1
• InChI Key： OOFXENVWECZJBF-HHQFNNIRSA-N
• SMILES： Cl.O(C)C([C@@H]1CCC[C@@H](C1)N)=O

Computed Properties

• Exact Mass: 193.0869564g/mol
• Monoisotopic Mass: 193.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3

Additional information on (1R,3S)-Methyl 3-aminocyclohexanecarboxylate hydrochloride

(1R,3S)-Methyl 3-aminocyclohexanecarboxylate hydrochloride (CAS No. 1415825-01-2)

(1R,3S)-Methyl 3-aminocyclohexanecarboxylate hydrochloride (CAS No. 1415825-01-2) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound is a hydrochloride salt of a methyl ester derivative of 3-aminocyclohexanecarboxylic acid, characterized by its specific (1R,3S) stereochemistry. The chiral nature of this molecule makes it particularly valuable for the development of enantiomerically pure drugs, which can exhibit enhanced efficacy and reduced side effects compared to their racemic counterparts.

The (1R,3S)-Methyl 3-aminocyclohexanecarboxylate hydrochloride has been extensively studied for its role in modulating various biological processes. Recent research has highlighted its potential as a lead compound in the development of novel treatments for neurological disorders, such as Parkinson's disease and Alzheimer's disease. The compound's ability to cross the blood-brain barrier and its selective interaction with specific neurotransmitter receptors make it an attractive candidate for further investigation.

In the context of medicinal chemistry, the (1R,3S)-Methyl 3-aminocyclohexanecarboxylate hydrochloride has been explored for its pharmacological properties. Studies have shown that this compound exhibits potent neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. Additionally, it has been found to enhance cognitive function and memory retention in animal models, suggesting its potential as a therapeutic agent for cognitive impairments.

The synthesis of (1R,3S)-Methyl 3-aminocyclohexanecarboxylate hydrochloride involves several steps that require precise control over stereochemistry to ensure the desired enantiomeric purity. Common synthetic routes include asymmetric hydrogenation of prochiral substrates and chiral resolution techniques. These methods are crucial for producing high-purity compounds that meet the stringent quality standards required for pharmaceutical applications.

Recent advancements in analytical chemistry have also contributed to a better understanding of the (1R,3S)-Methyl 3-aminocyclohexanecarboxylate hydrochloride. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are frequently employed to characterize the compound's structure and purity. These techniques have enabled researchers to detect trace impurities and monitor the stability of the compound under various conditions, ensuring its suitability for clinical trials.

In clinical settings, (1R,3S)-Methyl 3-aminocyclohexanecarboxylate hydrochloride has shown promising results in early-stage trials. Preliminary data suggest that it is well-tolerated by patients and exhibits a favorable safety profile. Ongoing Phase II trials are currently evaluating its efficacy in treating specific neurological conditions, with initial findings indicating significant improvements in patient outcomes.

The potential applications of (1R,3S)-Methyl 3-aminocyclohexanecarboxylate hydrochloride extend beyond neurological disorders. Research is also exploring its use in other therapeutic areas, such as pain management and cardiovascular diseases. Its ability to modulate multiple biological pathways makes it a versatile compound with broad-spectrum therapeutic potential.

Furthermore, the (1R,3S)-Methyl 3-aminocyclohexanecarboxylate hydrochloride has been investigated for its role in drug delivery systems. Its unique chemical properties allow it to be incorporated into various formulations, including nanoparticles and liposomes, enhancing its bioavailability and targeted delivery to specific tissues or organs.

In conclusion, (1R,3S)-Methyl 3-aminocyclohexanecarboxylate hydrochloride (CAS No. 1415825-01-2) is a promising compound with significant potential in the development of novel therapeutics. Its chiral nature, pharmacological properties, and versatility make it an important focus of ongoing research in medicinal chemistry and pharmaceutical science. As further studies continue to uncover its full therapeutic potential, this compound is likely to play a crucial role in advancing treatments for various medical conditions.